![molecular formula C10H14ClNO3 B1374389 3-Amino-4-propoxybenzoic Acid Hydrochloride CAS No. 59691-14-4](/img/structure/B1374389.png)
3-Amino-4-propoxybenzoic Acid Hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Amino-4-propoxybenzoic Acid is a chemical compound with the molecular formula C10H13NO3 . It has a molecular weight of 195.22 g/mol . This compound is used as an essential intermediate for the synthesis of a wide range of pharmaceuticals, agrochemicals, and functional materials.
Molecular Structure Analysis
The InChI string of 3-Amino-4-propoxybenzoic Acid isInChI=1S/C10H13NO3/c1-2-5-14-9-4-3-7 (10 (12)13)6-8 (9)11/h3-4,6H,2,5,11H2,1H3, (H,12,13)
. The Canonical SMILES string is CCCOC1=C (C=C (C=C1)C (=O)O)N
. Physical And Chemical Properties Analysis
3-Amino-4-propoxybenzoic Acid has a molecular weight of 195.21 g/mol . It has a XLogP3 value of 1.5, indicating its partition coefficient between octanol and water . It has 2 hydrogen bond donors and 4 hydrogen bond acceptors . The compound has a rotatable bond count of 4 . The exact mass and the monoisotopic mass of the compound are 195.08954328 g/mol . The topological polar surface area is 72.6 Ų .Scientific Research Applications
Metabolism Studies
3-Amino-4-propoxybenzoic Acid Hydrochloride's metabolism and its interactions within biological systems have been a focal point of research. One study outlined the metabolism of benoxinate, a compound structurally similar to this compound, in humans. It highlighted the rapid excretion and identification of various metabolites in urine, suggesting intricate metabolic pathways (Kasuya, Igarashi, & Fukui, 1987).
Pharmacokinetics and Therapeutic Potentials
The pharmacokinetics, specifically the distribution and effectiveness of related compounds in brain tissues, were explored to design dosing regimens for clinical trials. For example, para-Aminosalicylic acid (PAS), a drug used for tuberculosis, showed potential for treating manganese-induced parkinsonian disorders. The study provided insights into the distribution of PAS and its metabolite in brain tissues, which is vital for therapeutic application planning (Hong et al., 2011).
Biochemical Interactions and Therapeutic Insights
Detailed biochemical interactions and potential therapeutic insights have been drawn from studies involving similar compounds. For instance, the metabolism of 3-phenoxybenzoic acid (a compound with a similar structure) in various species demonstrated the complexity of biochemical interactions and the potential for varied therapeutic applications across different species (Huckle, Hutson, & Millburn, 1981).
Neuropharmacology and Neuroprotective Applications
Research has also delved into the neuropharmacological applications of related compounds. For instance, the study of kynurenic acid, an endogenous excitatory amino acid receptor antagonist, indicated potential neuroprotective and anticonvulsant properties. The administration of related compounds showed a significant increase in endogenous kynurenic acid levels in rat brain tissue, suggesting therapeutic value in diseases linked to hyperfunction of excitatory amino-acid receptors (Speciale et al., 1996).
Safety and Hazards
3-Amino-4-propoxybenzoic Acid is classified as Acute Tox. 4 Oral according to the GHS classification . It has a hazard statement of H302, indicating that it is harmful if swallowed . The precautionary statements include P264, P270, P301 + P312, and P501 . It is recommended to avoid getting the compound in eyes, on skin, or on clothing, and to avoid ingestion and inhalation .
Properties
IUPAC Name |
3-amino-4-propoxybenzoic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3.ClH/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11;/h3-4,6H,2,5,11H2,1H3,(H,12,13);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGERISRWDATJBJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.